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Compound of Interest

Compound Name: 4-Amino-m-cresol

Cat. No.: B1666317 Get Quote

An In-depth Technical Guide to 4-Amino-3-
methylphenol
For Researchers, Scientists, and Drug Development
Professionals
Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

biological characteristics of 4-Amino-3-methylphenol (CAS No: 2835-99-6). It is a crucial

intermediate in the synthesis of various organic compounds, including dyes and

pharmaceuticals.[1][2] This document consolidates its physicochemical properties, spectral

data, and toxicological information. Furthermore, it details experimental protocols for its

synthesis and analysis. A significant focus is placed on its role as a metabolite of the

carcinogen o-toluidine and its potential to cause DNA damage.[3] This guide is intended for

researchers, scientists, and professionals in drug development who are working with or

exploring the applications of 4-Amino-3-methylphenol.

Physicochemical Properties
4-Amino-3-methylphenol, also known as 4-amino-m-cresol, is a substituted aromatic

compound.[4] Its core structure consists of a phenol ring substituted with an amino group and a

methyl group.
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General Properties
Property Value Source

CAS Number 2835-99-6

Molecular Formula C₇H₉NO

Molecular Weight 123.15 g/mol

Appearance
White to brown crystalline

powder

Odor No information available

Physical Properties
Property Value Source

Melting Point 176-179 °C

Boiling Point 229.26 °C (estimate)

Solubility
Insoluble in water; Soluble in

methanol

pKa 10.34 ± 0.18 (Predicted)

LogP 0.51 at 22℃

Vapor Pressure 1.65 mmHg at 25°C

Density 1.0877 g/cm³ (rough estimate)

Spectral Data
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Spectrum Type Key Peaks/Signals Source

¹H NMR (400 MHz, DMSO-d6)
δ (ppm): 8.29, 6.44, 6.42, 6.36,

4.14, 1.99

¹³C NMR (DMSO-d6)

δ (ppm): 148.30, 138.38,

122.61, 116.81, 115.19,

112.90, 17.47

IR (KBr disc)
Major peaks can be found on

the provided spectrum.

Mass Spectrometry Molecular Ion (m/z): 123

Chemical Reactivity and Stability
4-Amino-3-methylphenol is sensitive to air and light and should be stored in a dark place under

an inert atmosphere at room temperature. It is a combustible solid. Incompatible materials

include strong oxidizing agents, acid anhydrides, chloroformates, and acids. Hazardous

decomposition products include carbon monoxide, carbon dioxide, and nitrogen oxides.

Biological Significance and Toxicology
4-Amino-3-methylphenol is a known metabolite of 3-methyl-4-nitrophenol and the carcinogenic

compound o-toluidine. Studies have shown that it can cause DNA damage in the presence of

Cu(II).

Metabolic Pathway of o-Toluidine
The metabolism of o-toluidine is a complex process that can lead to the formation of reactive

metabolites, including 4-Amino-3-methylphenol. This metabolic activation is a key step in its

carcinogenic activity.
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Metabolic activation of o-toluidine.

Mechanism of DNA Damage
The formation of DNA adducts by reactive metabolites or the induction of oxidative stress can

lead to DNA damage. If this damage is not repaired, it can result in mutations and potentially

lead to carcinogenesis.
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General workflow of chemical-induced DNA damage.

Experimental Protocols
Synthesis of 4-Amino-3-methylphenol
The following protocol is based on a patented preparation method and involves a two-step

process: nitrosation followed by reduction.

Step 1: Nitrosation Reaction
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Raw Materials: m-cresol, aqueous sodium hydroxide solution, sodium nitrite, and

hydrochloric acid.

Procedure:

m-cresol is used as the raw material in an aqueous sodium hydroxide solution as the

solvent.

Sodium nitrite and hydrochloric acid are used as the nitrosification agent to prepare 4-

nitroso-3-methylphenol.

The nitrosation reaction temperature is controlled at 3–10 °C.

The weight ratio of m-cresol, sodium hydroxide, and sodium nitrite is 1:0.39:0.68.

The concentration of hydrochloric acid is 36%, with a weight ratio to m-cresol of 1.03:1.

Step 2: Reduction Reaction

Raw Materials: 4-nitroso-3-methylphenol, an alcoholic solvent (e.g., methanol), a catalyst

(e.g., palladium on carbon), and a promoter (e.g., ammonia).

Procedure:

The 4-nitroso-3-methylphenol obtained from Step 1 is subjected to hydrogenation

reduction in an alcoholic solvent.

The reaction is carried out in the presence of a catalyst and a promoter to yield the crude

product of 4-Amino-3-methylphenol.

The reduction reaction temperature is controlled at 20–40 °C for a duration of 2–8 hours.

Step 3: Purification

Procedure:

The crude 4-Amino-3-methylphenol is purified using an alcoholic solvent to obtain the

high-purity final product.
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Analytical Methods
High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method can be employed for the analysis of 4-Amino-3-methylphenol.

Column: C18 column.

Mobile Phase: A mixture of acetonitrile and water with a buffer such as phosphoric acid. For

MS compatibility, formic acid should be used instead of phosphoric acid.

Detection: UV detector.

Gas Chromatography (GC)

GC can also be utilized for the analysis of 4-Amino-3-methylphenol.

Derivatization: Derivatization may be necessary to improve volatility and peak shape.

Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Applications in Research and Drug Development
4-Amino-3-methylphenol serves as a versatile reagent in organic synthesis. It has been utilized

in the synthesis of piperidine (piperazine)-amide substituted derivatives, which are being

investigated as multi-target antipsychotics. Additionally, it has been used in the synthesis of

novel "tweezer-molecules" designed for specific molecular recognition applications.

Safety and Handling
4-Amino-3-methylphenol is harmful if swallowed and causes skin and eye irritation. It is also

suspected of causing genetic defects and is very toxic to aquatic life. Appropriate personal

protective equipment, including gloves, safety glasses, and a dust mask, should be worn when

handling this compound. It should be handled in a well-ventilated area.

Hazard and Precautionary Statements:

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H341: Suspected of causing genetic defects.

H400: Very toxic to aquatic life.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Conclusion
4-Amino-3-methylphenol is a compound of significant interest due to its applications in

chemical synthesis and its biological implications as a metabolite of a known carcinogen. A

thorough understanding of its physical and chemical properties, as well as its toxicological

profile, is essential for its safe handling and effective utilization in research and development.

This guide provides a foundational repository of technical information to aid scientists and

researchers in their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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